Cas no 5702-74-9 (N-(4-Isopropylphenyl)acetamide)

5702-74-9 structure
Product Name:N-(4-Isopropylphenyl)acetamide
CAS No:5702-74-9
Molecular Formula:C11H15NO
Molecular Weight:177.2429
MDL:MFCD00026406
CID:85420
PubChem ID:258025
N-(4-Isopropylphenyl)acetamide Properties
Names and Identifiers
-
- N-(4-Isopropylphenyl)acetamide
- 4'-Isopropylacetanilide
- 4-ISOPROPYLACETANILIDE
- 1-(acetylamino)-4-(1-methylethyl)benzene
- 4-acetaminoisopropylbenzene
- N-(4-ISOPROPYL-PHENYL)-ACETAMIDE
- N1-(4-ISOPROPYLPHENYL)ACETAMIDE
- p-isopropylacetanilide
- FT-0629679
- 5702-74-9
- DTXSID70972508
- CS-0196064
- AS-37420
- N-[4-(Propan-2-yl)phenyl]ethanimidic acid
- N-Acetyl-4-isopropylaniline
- NSC86664
- N-(4-propan-2-ylphenyl)acetamide
- SCHEMBL104524
- CHEMBL1973841
- MFCD00026406
- AO-548/04413059
- NSC-86664
- AKOS002960124
- BQZWLSZGPBNHDA-UHFFFAOYSA-N
- HMS551J03
- A831286
- MLS-0463337.0001
- 4-Isopropyl acetanilide
- NCIOpen2_001029
- Maybridge1_003545
- N-(4-isopropylphenyl)acetamide
- STK217311
- 4-Isopropylacetanilide
- N-[4-(propan-2-yl)phenyl]acetamide
-
- MDL: MFCD00026406
- InChIKey: BQZWLSZGPBNHDA-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H15NO/c1-8(2)10-4-6-11(7-5-10)12-9(3)13/h4-8H,1-3H3,(H,12,13)
- SMILES: CC(C1=CC=C(NC(C)=O)C=C1)C
Computed Properties
- Exact Mass: 177.11500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 177.115
- Heavy Atom Count: 13
- Complexity: 357
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 64.4
Experimental Properties
- LogP: 2.84140
- PSA: 29.10000
- Refractive Index: 1.552
- Boiling Point: 323.7±21.0 °C at 760 mmHg
- Melting Point: 101-103°C
- Flash Point: 129.5±22.6 °C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.0±0.1 g/cm3
N-(4-Isopropylphenyl)acetamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003M23-5g |
N-(4-Isopropylphenyl)acetamide |
5702-74-9 | 98% | 5g |
$38.00 | 2025-02-20 | |
A2B Chem LLC | AB67755-1g |
4-Isopropylacetanilide |
5702-74-9 | 98% | 1g |
$24.00 | 2024-04-19 | |
Aaron | AR003MAF-5g |
N-(4-Isopropylphenyl)acetamide |
5702-74-9 | 95% | 5g |
$86.00 | 2025-01-22 | |
abcr | AB133241-5 g |
4'-Isopropylacetanilide; 97% |
5702-74-9 | 5g |
€58.30 | 2022-09-01 | ||
Alichem | A019107809-25g |
N-(4-Isopropylphenyl)acetamide |
5702-74-9 | 97% | 25g |
$399.64 | 2023-09-01 | |
Crysdot LLC | CD12059953-500g |
N-(4-Isopropylphenyl)acetamide |
5702-74-9 | 97% | 500g |
$674 | ||
eNovation Chemicals LLC | D766055-5g |
N-(4-Isopropylphenyl)acetamide |
5702-74-9 | 97+% | 5g |
$215 | 2022-05-25 | |
Fluorochem | 040331-1g |
N-(4-Isopropyl-phenyl)-acetamide |
5702-74-9 | 97% | 1g |
£19.00 | 2022-03-01 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21591-5g |
4'-Isopropylacetanilide, 97+% |
5702-74-9 | 97+% | 5g |
¥786.00 | 2023-03-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266734-5g |
4-Isopropyl acetanilide |
5702-74-9 | 98% | 5g |
¥939.00 |
N-(4-Isopropylphenyl)acetamide Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:5702-74-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:5702-74-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
N-(4-Isopropylphenyl)acetamide Related Literature
-
Nitin Tandon,Shripad M. Patil,Runjhun Tandon,Pushpendra Kumar RSC Adv. 2021 11 21291
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Jai Anand Garg,Subrata Chakraborty,Yehoshoa Ben-David,David Milstein Chem. Commun. 2016 52 5285
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Nada A. A. M. Aziz,Riham F. George,Khaled El-Adl,Walaa R. Mahmoud RSC Adv. 2022 12 12913
-
Yunqin Zhang,Shuqun Zhang,Guowei Xu,Hui Yan,Yinglan Pu,Zhili Zuo Mol. BioSyst. 2016 12 3734
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5702-74-9)N-(4-Isopropylphenyl)acetamide

Purity:99%
Quantity:100g
Price($):361.0